Cas no 144037-05-8 (Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester)

Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester is a specialized sulfonyl chloride ester with applications in organic synthesis and pharmaceutical intermediates. Its reactive chlorosulfonyl group enables efficient derivatization, making it valuable for constructing sulfonamide or sulfonate functionalities. The methyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. The compound’s structure, featuring both electrophilic and sterically influenced sites, allows for selective modifications under controlled conditions. It is particularly useful in the development of bioactive molecules or agrochemical precursors. Proper storage under anhydrous conditions is recommended to maintain stability. This reagent is suited for researchers requiring precise functional group incorporation in complex molecular architectures.

Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester structure

144037-05-8 structure

Product name:Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester

CAS No:144037-05-8

MF:C₆H₁₁ClO₄S

MW:214.667140245438

CID:3747716

PubChem ID:20081448

Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester
- SCHEMBL9125708
- AKOS006333709
- Methyl 2-(chlorosulfonyl)-3-methylbutanoate
- 144037-05-8
- Inchi： InChI=1S/C6H11ClO4S/c1-4(2)5(6(8)11-3)12(7,9)10/h4-5H,1-3H3
- InChI Key： ZCQYFEOQLGDHAL-UHFFFAOYSA-N

Computed Properties

Exact Mass: 214.0066577Da
Monoisotopic Mass: 214.0066577Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.8Å²
XLogP3: 1.7

Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01418387-1g	Methyl 2-(chlorosulfonyl)-3-methylbutanoate	144037-05-8		1g	￥5702.0	2023-01-31

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester

Comprehensive Overview of Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester (CAS No. 144037-05-8)

Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester (CAS No. 144037-05-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its chlorosulfonyl and methyl ester functional groups, plays a pivotal role in synthetic chemistry due to its reactivity and versatility. Its molecular structure, C6H9ClO4S, offers unique opportunities for designing intermediates in drug discovery and fine chemical synthesis.

In recent years, the demand for high-purity intermediates like Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly catalysts and low-waste processes to optimize its production. This aligns with global trends emphasizing carbon footprint reduction and circular economy principles in chemical manufacturing.

The compound’s chlorosulfonyl group enables selective reactions, making it valuable for constructing heterocyclic frameworks—a key focus in drug development. For instance, its applications in peptide modification and bioconjugation have been explored in targeted therapeutics. These attributes address frequent search queries such as "sulfonyl chloride applications in medicine" and "methyl ester reactivity in organic synthesis", reflecting its relevance in cutting-edge research.

From an industrial perspective, CAS No. 144037-05-8 is often discussed alongside scalable synthesis methods and process optimization. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as REACH and GMP. This underscores its importance in high-value chemical supply chains.

Emerging discussions also link Butanoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester to computational chemistry and AI-driven molecular design. Predictive modeling tools are being leveraged to explore its reaction pathways and thermodynamic properties, answering popular search terms like "machine learning in ester synthesis". Such innovations highlight its potential in next-generation material science.

In summary, CAS No. 144037-05-8 exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its multifaceted applications—from pharmaceutical intermediates to sustainable chemistry—make it a compound of enduring scientific and industrial interest.